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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731

For Researchers, Scientists, and Drug Development Professionals

Introduction

Irgacure 754 is a highly efficient, liquid photoinitiator utilized extensively in UV (ultraviolet)
curing applications.[1] Developed by Ciba Specialty Chemicals, it plays a critical role in
initiating the polymerization of monomers and oligomers upon exposure to UV light.[1] This
process is fundamental to the rapid curing of materials such as coatings, inks, adhesives, and
in 3D printing technologies.[1][2] Marketed by IGM Resins as Omnirad 754, this photoinitiator is
particularly valued for its balance of low residual odor, low emission after curing, and high
polymerization efficiency, along with minimal yellowing. This technical guide provides a
comprehensive overview of the chemical and physical properties of Irgacure 754, its molecular
structure, and the experimental protocols for its characterization.

Chemical Structure and Identification

Irgacure 754 is chemically identified as 2-[2-(2-ox0-2-phenylacetyl)oxyethoxy]ethyl 2-oxo-2-
phenylacetate.[1][3] It is also described as a mixture of Oxy-phenyl-acetic acid 2-[2-0x0-2-
phenyl-acetoxy-ethoxy]- ethyl ester and Oxy-phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl
ester.[4][5] This bifunctional, macromolecular photoinitiator belongs to the cleavage-type (Type
I) class of photoinitiators, which generate free radicals through unimolecular bond cleavage
upon irradiation.[6]
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Identifier Value

2-[2-(2-0x0-2-phenylacetyl)oxyethoxy]ethyl 2-

IUPAC Name
0xo0-2-phenylacetate[1][2][3]
Photoinitiator 754, Omnirad 754, Benzeneacetic
Synonyms acid, alpha-oxo-, Oxydi-2,1-ethanediyl ester[6]
[718]
CAS Number 211510-16-6[1][6][7][9]
Molecular Formula C20H1807[1]
Molecular Weight 370.35 g/mol [1]

Physicochemical Properties

Irgacure 754 is a light yellow liquid at room temperature, offering excellent compatibility with a
wide range of resin formulations.[2][6][7] Its physical state as a liquid facilitates easy
Incorporation into various systems.

Property Value Method
Appearance Light yellow liquid[6][7] Visual Inspection
Melting Point < -22 °CI[6][7] Standard capillary method
Density 1.22 g/mL (at 20°C)[6][7] ASTM D1475/D4052
] ) Rotational Viscometer (e.g.,
Viscosity 84 mPa:s (at 20°C)[6][7]
Haake)
Refractive Index 1.540 - 1.545 Refractometer
Flash Point 226.1 £ 26.0 °C[1] Closed-cup method
- ) 516.1 + 35.0 °C (at 760 _
Boiling Point Ebulliometer

mmHg)[1]

Spectral Properties
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The photoinitiating capability of Irgacure 754 is dictated by its absorption of UV light. Its UV-Vis
absorption spectrum in methanol exhibits characteristic peaks that are crucial for its function.

Property Value Method
UV/VIS Absorption Maxima (in ]

255 nm, 325 nm[2][6][7] UV-Vis Spectrophotometry
Methanol)
Transmittance @ 425 nm

=>40.0 % Spectrophotometer
(10g/100ml Toluene)
Transmittance @ 450 nm

>94.0% Spectrophotometer
(10g/100ml Toluene)
Transmittance @ 500 nm

>98.0% Spectrophotometer

(10g/100ml Toluene)

Experimental Protocols
Determination of Physical Properties

Density: The density of liquid photoinitiators like Irgacure 754 is typically determined using a
pycnometer or a digital density meter according to standard methods such as ASTM D1475 or
ASTM D4052. The method involves accurately measuring the mass of a known volume of the
liquid at a controlled temperature (e.g., 20°C).

Viscosity: The dynamic viscosity is measured using a rotational viscometer, such as a Haake
viscometer, at a specified temperature (e.g., 25°C). The ASTM D7042 standard, which
describes the use of a Stabinger viscometer, is also a relevant method for determining the
dynamic viscosity of liquids. The instrument measures the torque required to rotate a spindle at
a constant speed in the liquid, from which the viscosity is calculated.

UV-Vis Absorption Spectroscopy

The UV-Vis absorption spectrum is crucial for understanding the wavelengths of light that will
be effective in activating the photoinitiator.

Methodology:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1510731?utm_src=pdf-body
https://www.penpoly.com/app/uploads/2021/07/Omnirad-754_tds.pdf
https://www.specialchem.com/coatings/product/igm-resins-omnirad-754
https://www.knowde.com/stores/igm-resins/products/omnirad-754
https://www.benchchem.com/product/b1510731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A dilute solution of Irgacure 754 is prepared in a UV-transparent
solvent, typically methanol or acetonitrile, at a known concentration.

e Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

o Measurement: A cuvette containing the pure solvent is used as a reference (blank). The
absorbance of the sample solution is then measured over a range of wavelengths (e.g., 200-
500 nm).

e Analysis: The resulting spectrum is plotted as absorbance versus wavelength, and the
wavelengths of maximum absorbance (Amax) are identified.

Photoinitiation Mechanism

Irgacure 754 functions as a Type | photoinitiator. Upon absorption of UV radiation, the
molecule undergoes homolytic cleavage of the carbon-carbon bond between the carbonyl
group and the adjacent phenyl group, generating two free radical fragments. These free
radicals then initiate the polymerization of monomer and oligomer chains, leading to the rapid
curing of the formulation.

Photoinitiation Polymerization

5
S

Cured Polymer

Excited State Irgacure 754*

Click to download full resolution via product page
Caption: Photoinitiation and polymerization process using Irgacure 754.

Applications

Irgacure 754 is a versatile photoinitiator employed in a wide array of UV curing applications
where performance and aesthetic qualities are critical.
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o Coatings: It is used in clear coats for plastics and wood, including top coats for PVC floors
and wood parquets.[5] Its low yellowing properties make it ideal for applications where color
stability is important.[1]

 Inks: In the printing industry, it is a key component in UV-curable inks, enabling rapid drying
times and excellent adhesion to various substrates.[1]

o Adhesives: UV-curable adhesives formulated with Irgacure 754 provide rapid bonding for
applications in electronics, optics, and medical devices.[1]

» 3D Printing: It plays a crucial role in stereolithography (SLA) and digital light processing
(DLP) by facilitating the layer-by-layer curing of liquid resins.[2]

Safety and Handling

Irgacure 754 is a chemical substance and should be handled in accordance with its Safety
Data Sheet (SDS). Appropriate personal protective equipment (PPE), including gloves and
safety glasses, should be worn. It is classified as a skin sensitizer and may cause an allergic
skin reaction. Good laboratory practices and adequate ventilation are essential when handling
this product.

Conclusion

Irgacure 754 is a high-performance liquid photoinitiator with a well-defined chemical structure
and a favorable set of physical and spectral properties. Its efficiency in initiating
photopolymerization, coupled with its low odor, low emission, and minimal yellowing
characteristics, makes it a valuable component in a wide range of UV-curable formulations. A
thorough understanding of its properties and the experimental methods for their
characterization is essential for researchers and professionals working to develop advanced
materials and processes in the field of UV curing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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